Cas no 2138410-86-1 (Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl]-)

• Product Name: Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl]-
• CAS No: 2138410-86-1
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 5279893
• Update Time: 2025-08-05

Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl]-

• Inchi： 1S/C11H11FO/c1-3-4-9-5-6-10(8(2)13)7-11(9)12/h3,5-7H,1,4H2,2H3
• InChI Key： NFSHVRSEWZKUDM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(CC=C)C(F)=C1)C

Additional information on Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl]-

Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl]: A Comprehensive Overview

Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl], also known by its CAS number 2138410-86-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group with a propenyl substituent, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug development, electronic materials, and advanced polymer synthesis.

The synthesis of Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl] involves a multi-step process that typically begins with the preparation of the fluoro-substituted phenyl ring. This is followed by the introduction of the propenyl group through a series of coupling reactions. The final step involves the formation of the ethanone moiety, which is crucial for the compound's reactivity and functionality. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical applications.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The presence of the fluorophenyl group imparts unique electronic properties to the molecule, making it an ideal candidate for designing bioactive compounds. Recent studies have demonstrated its ability to modulate key cellular pathways, suggesting potential therapeutic applications in oncology and neurodegenerative diseases. Additionally, its compatibility with various functional groups allows for further chemical modifications, enabling the creation of highly specific drug candidates.

In the realm of materials science, Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl] has shown remarkable potential as a precursor for advanced polymers and organic electronics. Its ability to form stable covalent bonds with other monomers makes it an excellent candidate for synthesizing high-performance materials. For instance, researchers have successfully used this compound to develop novel polymeric materials with enhanced mechanical strength and thermal stability. These materials are being explored for use in aerospace applications and high-tech manufacturing.

Another area where this compound has made significant strides is in agricultural chemistry. Its ability to act as a plant growth regulator has been extensively studied, with recent findings indicating that it can enhance crop yields under stress conditions such as drought or nutrient deficiency. This property has sparked interest among agricultural scientists who are seeking sustainable solutions to global food security challenges.

From an environmental perspective, Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl] has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This characteristic makes it a more eco-friendly alternative to traditional chemical intermediates.

In conclusion, Ethanone, 1-[3-fluoro-4-(2-propen-1-yl)phenyl] (CAS No: 2138410-86-1) is a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more critical role in shaping future advancements in science and technology.